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Compound of Interest

Compound Name: gamma-Glutamylthreonine

Cat. No.: B13420320

Audience: Researchers, scientists, and drug development professionals.

Core Focus: This document provides a comprehensive overview of the current understanding
of y-Glutamylthreonine, a dipeptide with emerging interest in cellular metabolism and immune
regulation. It details its biochemical origins, potential physiological roles, and methodologies for
its study.

Introduction to y-Glutamylthreonine

y-Glutamylthreonine (y-Glu-Thr) is a dipeptide consisting of glutamic acid and threonine, linked
via a gamma-glutamyl bond. It is a metabolite of the y-glutamyl cycle, a crucial pathway for
glutathione (GSH) metabolism and amino acid transport. The formation of y-Glu-Thr is
catalyzed by the enzyme y-glutamyl transpeptidase (GGT), which transfers the y-glutamyl
moiety from glutathione or other y-glutamyl compounds to an acceptor amino acid, in this case,
threonine.

While the physiological roles of many y-glutamyl peptides are still under investigation, they are
increasingly recognized as potential biomarkers for various diseases and as having roles in
immune modulation and inflammation.[1][2] This guide synthesizes the available information on
y-Glutamylthreonine to provide a foundation for future research and drug development efforts.
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The y-Glutamyl Cycle and the Origin of y-
Glutamylthreonine

The y-glutamyl cycle is a six-enzyme pathway that plays a central role in the synthesis and
degradation of glutathione, the most abundant intracellular antioxidant. A key enzyme in this
cycle, y-glutamyl transpeptidase (GGT), is a cell-surface enzyme that breaks down extracellular
glutathione and transfers the y-glutamyl group to amino acids, forming y-glutamy! dipeptides
like y-Glutamylthreonine.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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 To cite this document: BenchChem. [Potential Physiological Significance of y-
Glutamylthreonine: A Technical Guide for Researchers]. BenchChem, [2025]. [Online PDF].
Available at: [https://www.benchchem.com/product/b13420320#potential-physiological-
significance-of-glutamylthreonine]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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